4-Bromo-2-formylphenyl 2,6-difluorobenzoate

Specification

• CAS No.: 646989-39-1
• Molecular Formula: C14H7BrF2O3
• Molecular Weight: 341.1 g/mol
• IUPAC Name: (4-bromo-2-formylphenyl) 2,6-difluorobenzoate
• Standard InChI: InChI=1S/C14H7BrF2O3/c15-9-4-5-12(8(6-9)7-18)20-14(19)13-10(16)2-1-3-11(13)17/h1-7H
• Standard InChI Key: JFTRVCCKOIXJMN-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)F)C(=O)OC2=C(C=C(C=C2)Br)C=O)F
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)OC2=C(C=C(C=C2)Br)C=O)F

Introduction

4-Bromo-2-formylphenyl 2,6-difluorobenzoate is an organic compound belonging to the class of aromatic esters. It is a derivative of benzoic acid and contains functional groups such as bromine, aldehyde, and difluorobenzene. This compound is of interest in synthetic organic chemistry due to its potential applications in pharmaceuticals, agrochemicals, and material science.

Synthesis

The synthesis of this compound involves a multi-step reaction sequence:

• Preparation of Starting Materials:

  • The synthesis begins with commercially available precursors like 4-bromo-2-formylphenol and 2,6-difluorobenzoyl chloride.

• Esterification Reaction:

  • The phenolic group of 4-bromo-2-formylphenol reacts with the acid chloride group of 2,6-difluorobenzoyl chloride in the presence of a base like pyridine or triethylamine to produce the ester.

• Purification:

  • The crude product is purified using recrystallization or column chromatography to obtain the final compound in high purity.

Potential Applications

This compound's unique structure makes it suitable for various applications:

• Pharmaceuticals:

  • The presence of halogen atoms (bromine and fluorine) enhances its bioactivity, potentially making it a candidate for drug development.

• Agrochemicals:

  • Its aromatic ester structure could be leveraged in the design of pesticides or herbicides.

• Material Science:

  • Aromatic esters like this are often used in the synthesis of polymers or advanced materials with specific electronic properties.

Safety and Handling

While specific safety data for this compound is not available, general precautions for similar compounds should be followed:

• Hazards: May cause irritation to skin, eyes, and respiratory tract.

• Protective Measures: Use gloves, goggles, and lab coats when handling.

• Storage: Store in a cool, dry place away from light and moisture.